Cas no 1856477-20-7 (1,3,5-Triazin-2(1H)-one, 6-amino-4-(2,2-difluoropropyl)-)

• Product Name: 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2,2-difluoropropyl)-
• CAS No: 1856477-20-7
• MF: C₆H₈F₂N₄O
• MW: 190.150727272034
• CID: 5263199
• Update Time: 2025-07-19

1,3,5-Triazin-2(1H)-one, 6-amino-4-(2,2-difluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2,2-difluoropropyl)-

• Inchi： 1S/C6H8F2N4O/c1-6(7,8)2-3-10-4(9)12-5(13)11-3/h2H2,1H3,(H3,9,10,11,12,13)
• InChI Key： OKFXHOZNUZRDGA-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(CC(F)(F)C)=NC1=O

Additional information on 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2,2-difluoropropyl)-

Comprehensive Overview of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2,2-difluoropropyl)- (CAS No. 1856477-20-7)

In the realm of specialized chemical compounds, 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2,2-difluoropropyl)- (CAS No. 1856477-20-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its systematic name, belongs to the triazine family, a class of nitrogen-containing heterocycles known for their versatility in pharmaceuticals, agrochemicals, and materials science. Researchers and industry professionals frequently search for terms like "triazine derivatives," "difluoropropyl compounds," and "amino-triazinone applications" to explore its utility.

The molecular structure of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2,2-difluoropropyl)- features a triazine core substituted with an amino group and a 2,2-difluoropropyl moiety. This combination imparts distinct electronic and steric properties, making it a candidate for advanced research in drug discovery and organic synthesis. Recent trends in green chemistry and sustainable synthesis have further highlighted the demand for such fluorinated compounds, as they often exhibit enhanced bioavailability and metabolic stability.

One of the most searched questions related to this compound is: "What are the industrial uses of 6-amino-4-(2,2-difluoropropyl)-1,3,5-triazin-2(1H)-one?" While specific applications remain proprietary in many cases, published studies suggest its role as an intermediate in the development of crop protection agents and pharmaceutical precursors. Its fluorine-rich structure aligns with the growing interest in fluorinated bioactive molecules, a hot topic in medicinal chemistry due to their ability to modulate drug-receptor interactions.

From a synthetic perspective, the compound's CAS No. 1856477-20-7 serves as a critical identifier for procurement and regulatory compliance. Laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies often prioritize such well-defined intermediates. The inclusion of difluoropropyl groups in molecular design is particularly relevant to researchers investigating enzyme inhibition or proteolysis-targeting chimeras (PROTACs), areas dominating current biomedical literature.

Environmental and toxicological profiles of 1,3,5-Triazin-2(1H)-one derivatives are another frequent search topic. While this specific compound is not classified as hazardous under major regulatory frameworks, its handling aligns with standard laboratory safety protocols for nitrogen heterocycles. The 6-amino substitution pattern raises interest in its potential as a hydrogen bond donor, a feature exploited in crystal engineering and supramolecular chemistry applications.

Analytical characterization of CAS No. 1856477-20-7 typically involves NMR spectroscopy (particularly ¹⁹F-NMR due to the difluoromethyl group), mass spectrometry, and HPLC purity analysis. These techniques address common queries such as "How to validate the structure of amino-triazinone derivatives?" – a crucial step for quality control in fine chemical production. The compound's chromatographic behavior and stability under various pH conditions are additional focus areas for formulators.

Emerging applications in electronic materials have expanded the relevance of such triazine-based compounds. Their potential as organic semiconductors or light-emitting diode (LED) components connects to broader industry trends toward flexible electronics and energy-efficient displays. This interdisciplinary appeal explains why search volumes for "triazine materials science" continue to rise annually.

In conclusion, 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2,2-difluoropropyl)- represents a compelling case study in functionalized heterocyclic chemistry. Its dual pharmaceutical and materials science potential, combined with the strategic incorporation of fluorine atoms, positions it as a compound of enduring interest across multiple research domains. As synthetic methodologies advance and computational molecular design tools become more sophisticated, the exploration of such tailored triazinone architectures will undoubtedly accelerate.